Cas no 1257665-07-8 (3-Amino-2-hydroxy-5-methylpyridine Hydrochloride)

• Product Name: 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride
• CAS No: 1257665-07-8
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 1025124
• PubChem ID: 53217431
• Update Time: 2025-10-05

3-Amino-2-hydroxy-5-methylpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methylpyridin-2-ol hydrochloride
• 3-amino-5-methyl-1H-pyridin-2-one,hydrochloride
• 1257665-07-8
• DTXSID50682471
• 3-amino-5-methyl-1H-pyridin-2-one;hydrochloride
• 3-Amino-5-methylpyridin-2-olhydrochloride
• 2(1H)-Pyridinone, 3-amino-5-methyl-, hydrochloride (1:1)
• 3-Amino-5-methylpyridin-2(1H)-one--hydrogen chloride (1/1)
• MFCD18087750
• AKOS015892018
• SB52802
• 3-Amino-2-hydroxy-5-methylpyridine hydrochloride
• 3-amino-5-methyl-1H-pyridin-2-one hydrochloride
• CS-0211590
• DB-356833
• 3-Amino-2-hydroxy-5-methylpyridine HCl
• BS-19956
• A889942
• 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride

• MDL： MFCD18087750
• Inchi： 1S/C6H8N2O.ClH/c1-4-2-5(7)6(9)8-3-4;/h2-3H,7H2,1H3,(H,8,9);1H
• InChI Key： WPQPUYHSDVKBRL-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=CC(C)=CN1)N

Computed Properties

• Exact Mass: 160.04000
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 2.06100

Additional information on 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride

Comprehensive Overview of 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride (CAS No. 1257665-07-8)

3-Amino-2-hydroxy-5-methylpyridine Hydrochloride (CAS No. 1257665-07-8) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring an amino group, a hydroxyl group, and a methyl substituent on a pyridine ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries value this compound for its potential applications in drug discovery, particularly in designing enzyme inhibitors and receptor modulators.

The growing interest in pyridine derivatives like 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride stems from their role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Recent studies highlight its utility in developing novel antibacterial agents and plant growth regulators, aligning with global trends toward precision medicine and eco-friendly farming. Its hydrochloride salt form enhances solubility, facilitating formulation in aqueous systems—a critical factor for biomedical applications.

From a synthetic chemistry perspective, CAS No. 1257665-07-8 serves as a key building block for constructing heterocyclic frameworks. Its reactivity at the 2-hydroxy and 3-amino positions allows for selective functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the pharmaceutical industry's demand for structure-activity relationship (SAR) studies to optimize drug candidates. Additionally, its stability under physiological conditions makes it suitable for in vitro and in vivo testing.

In material science, 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride contributes to the development of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals opens avenues for designing catalysts and sensors. This intersects with the rising demand for green chemistry solutions, where such compounds can reduce reliance on toxic reagents. Furthermore, its potential in photovoltaic materials is being explored, tapping into the renewable energy sector's growth.

Quality control and analytical characterization of 1257665-07-8 involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are critical for research reproducibility, a topic emphasized in recent FAIR (Findable, Accessible, Interoperable, Reusable) data principles. Suppliers often provide detailed certificates of analysis (CoA) to meet regulatory standards, particularly for Good Laboratory Practice (GLP) compliance.

Environmental and safety profiles of 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride adhere to REACH and OSHA guidelines. While not classified as hazardous under current regulations, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This reflects the broader shift toward responsible chemical management in industrial and academic settings.

Market trends indicate increasing procurement of CAS 1257665-07-8 by contract research organizations (CROs) and academic institutions focusing on fragment-based drug design. Its affordability compared to custom-synthesized analogs further drives adoption. For those sourcing this compound, verifying supplier credentials via platforms like SciFinder or PubChem ensures authenticity—a common concern highlighted in online forums discussing research chemical reliability.

Future directions for 3-Amino-2-hydroxy-5-methylpyridine Hydrochloride research may explore its role in bioconjugation techniques or as a scaffold for proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Collaborative efforts between computational chemists (using AI-driven molecular modeling) and synthetic labs could accelerate these innovations, addressing frequent search queries about next-generation drug discovery tools.